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Compound of Interest

Compound Name: But-3-yn-2-amine hydrochloride

Cat. No.: B1338645

But-3-yn-2-amine Hydrochloride: A Technical
Profile

This document provides a detailed overview of But-3-yn-2-amine hydrochloride, a chemical
compound of interest to researchers and professionals in drug development and chemical
synthesis.

Core Chemical Identifiers

But-3-yn-2-amine hydrochloride is a chemical intermediate with various applications in
scientific research. Depending on its stereochemistry, it is identified by different CAS numbers.
The molecular formula for all forms is CaHsCIN, and the molecular weight is consistently
reported as 105.57 g/mol .[1][2]

A summary of the key identifiers for But-3-yn-2-amine hydrochloride and its stereoisomers is
presented in the table below.
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Molecular Weight (

Compound Name CAS Number Molecular Formula
g/mol )
But-3-yn-2-amine
hydrochloride
_ N 42105-26-0[2][3] C4HsCIN 105.57[2]
(Racemic/Unspecified
)
(S)-But-3-yn-2-amine
_ 1414960-66-9[1] C4HsCIN 105.57[1]
hydrochloride
(R)-But-3-yn-2-amine
869349-15-5 C4HsCIN 105.57

hydrochloride

Physicochemical Properties

But-3-yn-2-amine hydrochloride is typically a solid at room temperature.[3] For optimal
stability, it should be stored at 4°C, protected from light and moisture.[1][3] The purity of
commercially available But-3-yn-2-amine hydrochloride is generally high, often exceeding
97%.[1][2][3]

Property Value
Physical Form Solid[3]
Purity >97%[1][2][3]

N 4°C, protect from light, sealed storage, away
Storage Conditions _
from moisture[1][3]

Applications in Research and Development

But-3-yn-2-amine hydrochloride serves as a versatile building block in organic synthesis. Its
applications are wide-ranging, from the synthesis of various organic compounds to being a
starting material in drug development and biological research.[2] The presence of a terminal
alkyne and an amine group makes it a valuable reagent for introducing these functionalities into
more complex molecules. In recent years, there has been growing interest in the potential of
But-3-yn-2-amine hydrochloride in the development of new pharmaceutical agents.[2]
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Safety Information

Appropriate safety measures must be taken when handling But-3-yn-2-amine hydrochloride.
It is essential to use this compound in a well-ventilated area and to wear appropriate personal
protective equipment. Animal studies have indicated that high concentrations of this compound
may lead to respiratory distress and neurological issues.[2]

Logical Relationship of But-3-yn-2-amine
Hydrochloride Stereoisomers

The relationship between the racemic mixture and its constituent enantiomers can be
visualized as a hierarchical structure. The general, unspecified compound branches into its
specific stereoisomers.

But-3-yn-2-amine Hydrochloride
(Racemic/Unspecified)
CAS: 42105-26-0

contains

(S)-But-3-yn-2-amine Hydrochloride (R)-But-3-yn-2-amine Hydrochloride
CAS: 1414960-66-9 CAS: 869349-15-5

Click to download full resolution via product page

Caption: Hierarchical relationship of But-3-yn-2-amine hydrochloride and its sterecisomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [But-3-yn-2-amine hydrochloride CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338645#but-3-yn-2-amine-hydrochloride-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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